Cas no 88-60-8 (2-tert-butyl-5-methylphenol)

2-tert-Butyl-5-methylphenol is a phenolic compound commonly utilized as an antioxidant and stabilizer in industrial applications. Its molecular structure, featuring a tert-butyl group and a methyl group on the aromatic ring, enhances its effectiveness in inhibiting oxidative degradation processes. This compound is particularly valued for its thermal stability and ability to scavenge free radicals, making it suitable for use in polymers, lubricants, and fuels. Its low volatility and compatibility with various matrices contribute to prolonged material lifespan under demanding conditions. Additionally, it exhibits favorable solubility in organic solvents, facilitating its incorporation into formulations requiring oxidative resistance.
2-tert-butyl-5-methylphenol structure
2-tert-butyl-5-methylphenol structure
Product Name:2-tert-butyl-5-methylphenol
CAS No:88-60-8
MF:C11H16O
MW:164.244143486023
MDL:MFCD00002308
CID:34471
PubChem ID:6937
Update Time:2025-06-08

2-tert-butyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Butyl)-5-methylphenol
    • 2-tert-Butyl-5-methylphenol
    • 6-tert-Butyl-m-cresol
    • Phenol, 2-(1,1-dimethylethyl)-5-methyl-
    • 2-tert-Butyl-5-methylphenolneat
    • 5-Methyl-2-tert-butylphenol
    • 6-tert-Butyl-3-methylphenol
    • 6-tert-Butyl-m-methylphenol
    • 6-tert-Butyl-3-cresol
    • 1-tert-Butyl-2-hydroxy-4-methylbenzene
    • 2-(1,1-Dimethylethyl)-5-methylphenol
    • 3-Methyl-6-tert-butylphenol
    • m-Cresol, 6-tert-butyl-
    • 2-tert-butyl-5-methyl-phenol
    • 6-t-butyl-m-cresol
    • UXV32MJ2CA
    • 2-t-Butyl-5-methylphenol
    • Benzene, 1-tert-butyl-2-hydroxy-4-methyl-
    • Phenol, 2-tert-butyl-5-methyl-
    • XOUQA
    • 2-(1,1-Dimethylethyl)-5-methylphenol (ACI)
    • m-Cresol, 6-tert-butyl- (6CI, 8CI)
    • NSC 48467
    • 2-tert-butyl-5-methylphenol
    • MDL: MFCD00002308
    • Inchi: 1S/C11H16O/c1-8-5-6-9(10(12)7-8)11(2,3)4/h5-7,12H,1-4H3
    • InChI Key: XOUQAVYLRNOXDO-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)(C)C)=CC=C(C)C=1
    • BRN: 1908225

Computed Properties

  • Exact Mass: 164.12000
  • Monoisotopic Mass: 164.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Needle like crystals.
  • Density: 0.964 g/mL at 25 °C(lit.)
  • Melting Point: 20 ºC
  • Boiling Point: 244°C(lit.)
  • Flash Point: Degrees Fahrenheit:222.8°F
    Degrees Celsius:106°C
  • Refractive Index: n20/D 1.519(lit.)
  • PSA: 20.23000
  • LogP: 2.99810

2-tert-butyl-5-methylphenol Security Information

2-tert-butyl-5-methylphenol Customs Data

  • HS CODE:2907199090
  • Customs Data:

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-tert-butyl-5-methylphenol Pricemore >>

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2-tert-butyl-5-methylphenol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Aluminum ;  30 min, rt → 130 °C
1.2 3 h, 130 °C
Reference
Synthesis of 3-methyl-6-tert-butyl phenol
Wang, Guangxing; Wang, Shoukai; Jiao, Bin; Wang, Lili, Guangdong Huagong, 2014, 41(5), 43-44

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Use of urea and its N-substituted tert-butyl derivatives in tert-butylation of aromatic compounds
Nevrekar, Nitin B.; Sawardekar, Sagar R.; Pandit, Tushar S.; Kudav, Narayan A., Chemistry & Industry (London, 1983, (5), 206-7

Production Method 3

Reaction Conditions
1.1 Reagents: Urea ,  Sulfuric acid Solvents: Water ;  2 h, 10 - 25 °C
1.2 0 - 5 °C; 3 h, rt
Reference
Synthesis and insecticidal activities and SAR studies of novel benzoheterocyclic diacylhydrazine derivatives
Huang, Zhiqiang; Cui, Quanmin; Xiong, Lixia; Wang, Ziwen; Wang, Kaiyun; et al, Journal of Agricultural and Food Chemistry, 2009, 57(6), 2447-2456

Production Method 4

Reaction Conditions
1.1 Catalysts: 12-Tungstophosphoric acid ;  6 h, 80 °C
Reference
Supported 12-tungstophosphoric acid: An efficient and selective solid acid catalyst for tert-butylation of phenol and cresols
Bhatt, Nikunj; Sharma, Pankaj; Patel, Anjali; Selvam, Parasuraman, Catalysis Communications, 2008, 9(7), 1545-1550

Production Method 5

Reaction Conditions
Reference
Selective process for preparing 2,4- or 3,6-disubstituted phenol compounds
, European Patent Organization, , ,

Production Method 6

Reaction Conditions
Reference
Preparation of 2,4-dichloro-3-methylphenol as an herbicide intermediate
, Federal Republic of Germany, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Chromium chloride (CrCl3) Solvents: Methanol ;  4 h, 2 MPa, 280 °C
Reference
Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin
Shu, Riyang; Zhang, Qi; Ma, Longlong; Xu, Ying; Chen, Pengru; et al, Bioresource Technology, 2016, 221, 568-575

Production Method 8

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  rt → 75 °C; 3 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Sulfuric acid Solvents: Water
Reference
Synthesis of 3-methyl-6-tert-butylphenol
Lu, Jiu-zhou; Feng, Lei; Xu, Ya-xian; Chai, Jin-rong; Shen, Jing, Jingxi Huagong, 2003, 20(11), 685-688

Production Method 9

Reaction Conditions
1.1 383 K
Reference
Synthesis of 2-tert-butyl-5-methylphenol catalyzed by HY zeolite
Yang, Jianguo; Cheng, Zhilin; Xue, Qingsong; Yu, Xinyu; He, Mingyuan, Shiyou Huagong, 2004, 33(10), 916-919

Production Method 10

Reaction Conditions
Reference
Cleavage of ethers and geminal diacetates using the boron triiodide-N,N-diethylaniline complex
Narayana, Chatla; Padmanabhan, Seetharamaiyer; Kabalka, George W., Tetrahedron Letters, 1990, 31(48), 6977-8

Production Method 11

Reaction Conditions
1.1 Reagents: Urea ,  Sulfuric acid Solvents: Water ;  2 h, rt
1.2 rt
Reference
Preparation of N-(2,3-dihydro-2,4-dimethylbenzofuran-5-acyl)-N'-tert-butyl-N'-(substituted benzoyl)-hydrazines as insecticides
, China, , ,

Production Method 12

Reaction Conditions
1.1 Catalysts: 12-Tungstophosphoric acid ;  6 h, 80 °C
Reference
12-tungstophosphoric and 12-tungstosilicic acid supported onto hydrous zirconia for liquid phase tert-butylation of m-cresol
Bhatt, Nikunj; Shah, Charul; Patel, Anjali, Catalysis Letters, 2007, 117(3-4), 146-152

2-tert-butyl-5-methylphenol Raw materials

2-tert-butyl-5-methylphenol Preparation Products

2-tert-butyl-5-methylphenol Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
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(CAS:88-60-8)
Order Number:SFD1555
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
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Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:88-60-8)6-tert-Butyl-m-cresol
Order Number:sfd13207
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:88-60-8)
SFD1555
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:88-60-8)6-tert-Butyl-m-cresol
sfd13207
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email